Cas no 2137800-99-6 (1-Pyrrolidinecarboxylic acid, 3-methoxy-3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-methoxy-3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 2137800-99-6
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5293554
• Update Time: 2025-07-08

1-Pyrrolidinecarboxylic acid, 3-methoxy-3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-methoxy-3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H19NO4/c1-6-10(15)13(17-5)7-8-14(9-13)11(16)18-12(2,3)4/h1H,7-9H2,2-5H3
• InChI Key： HLUHLVIUIYOYSA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(OC)(C(=O)C#C)C1

Additional information on 1-Pyrrolidinecarboxylic acid, 3-methoxy-3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester

1-Pyrrolidinecarboxylic Acid, 3-Methoxy-3-(1-Oxo-2-Propyn-1-Yl), 1,1-Dimethylethyl Ester

The compound 1-Pyrrolidinecarboxylic acid, 3-methoxy-3-(1-oxo-2-propyn-1-yl), 1,1-dimethylethyl ester (CAS No. 2137800-99-6) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this compound is characterized by a pyrrolidine ring fused with a carboxylic acid group, a methoxy substituent, and an acetylenic moiety, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery, particularly in the development of anti-inflammatory and analgesic agents. The methoxy group in this compound is known to enhance the molecule's stability and bioavailability, making it a promising candidate for pharmacological applications. Additionally, the acetylenic moiety introduces electronic and steric effects that can modulate the compound's reactivity and selectivity in various reactions.

One of the most notable advancements in the synthesis of this compound involves the use of environmentally friendly catalytic systems. Researchers have successfully employed palladium-catalyzed cross-coupling reactions to construct the acetylenic bond in this molecule. This method not only improves the yield but also reduces the environmental footprint compared to traditional synthesis methods. The 1,1-dimethylethyl ester group further enhances the solubility of the compound, making it easier to handle during purification and subsequent reactions.

Another area of interest is the evaluation of this compound's biological activity. Preclinical studies have demonstrated that 1-Pyrrolidinecarboxylic acid, 3-methoxy-3-(1-oxo-2-propyn-1-yl), 1,1-dimethylethyl ester exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential applications in targeted drug delivery systems.

In terms of industrial applications, this compound has shown promise as an intermediate in the synthesis of more complex molecules. Its modular structure allows for easy functionalization, enabling chemists to tailor its properties for specific applications. For instance, modifications to the methoxy group or the acetylenic moiety can lead to derivatives with enhanced pharmacokinetic profiles or improved therapeutic efficacy.

From a sustainability perspective, there is growing interest in developing scalable and cost-effective methods for synthesizing this compound. Green chemistry principles are being integrated into its production processes to minimize waste and energy consumption. For example, solvent-free reaction conditions and recyclable catalysts are being explored to enhance the eco-friendliness of its synthesis.

In conclusion, 1-Pyrrolidinecarboxylic acid, 3-methoxy-3-(1-oxo-2-propyn-1-yl), 1,1-dimethylethyl ester (CAS No. 2137800-99-6) is a multifaceted compound with significant potential across various fields. Its unique structure and versatile properties make it an invaluable tool in modern organic chemistry and pharmacology. As research continues to uncover new insights into its synthesis and applications, this compound is poised to play an increasingly important role in advancing scientific and industrial endeavors.